Cas no 83-22-7 (2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-[(phenylsulfonyl)amino]-)

• Product name: 2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-[(phenylsulfonyl)amino]-
• CAS No: 83-22-7
• MF: C₁₆H₁₃NO₉S₃
• MW: 459.47072
• CID: 722840
• PubChem ID: 66516

2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-[(phenylsulfonyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-[(phenylsulfonyl)amino]-
• 4-(benzenesulfonamido)-5-hydroxynaphthalene-2,7-disulfonic acid
• 4-hydroxy-5-[(phenylsulphonyl)amino]naphthalene-2,7-disulphonic acid
• 8-Benzenesulfonamido-1-naphthol-3,6-disulfonic acid
• 8-Phenylsulfonamido-1-naphthol-3,6-disulfonic acid
• EINECS 201-459-1
• H Acid benzenesulfonamide
• Lissamine Red 7BP
• N-Benzenesulfonyl-H Acid
• 4-Benzenesulfonamido-5-hydroxy-2,7-naphthalenedisulfonic acid
• NS00021372
• 2,7-Naphthalenedisulfonic acid, 4-hydroxy-5-((phenylsulfonyl)amino)-
• 4-Hydroxy-5-((phenylsulphonyl)amino)naphthalene-2,7-disulphonic acid
• DTXSID00232107
• SCHEMBL5720579
• 2,7-Naphthalenedisulfonic acid, 4-benzenesulfonamido-5-hydroxy-
• 83-22-7

• Inchi： InChI=1S/C16H13NO9S3/c18-15-9-13(29(24,25)26)7-10-6-12(28(21,22)23)8-14(16(10)15)17-27(19,20)11-4-2-1-3-5-11/h1-9,17-18H,(H,21,22,23)(H,24,25,26)
• InChI Key： RXLQXRJNFSMYDL-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)S(=O)(=O)NC2=C3C(=CC(=C2)S(=O)(=O)O)C=C(C=C3O)S(=O)(=O)O

Computed Properties

• Exact Mass: 458.97500
• Monoisotopic Mass: 458.975243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 200

Experimental Properties

• Density: 1.79
• Refractive Index: 1.741
• PSA: 200.28000
• LogP: 5.15500

2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-[(phenylsulfonyl)amino]- Security Information

• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：